4-Ethoxy-2-(methylthio)-6-(piperidin-3-yloxy)pyrimidine hydrochloride

• IUPAC Name: 4-ethoxy-2-methylsulfanyl-6-piperidin-3-yloxypyrimidine;hydrochloride
• InChI: InChI=1S/C12H19N3O2S.ClH/c1-3-16-10-7-11(15-12(14-10)18-2)17-9-5-4-6-13-8-9;/h7,9,13H,3-6,8H2,1-2H3;1H
• InChI Key: XSKRTSAJXXCLKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=NC(=N1)SC)OC2CCCNC2.Cl
• Molecular Formula: C12H20ClN3O2S
• Molecular Weight: 305.83 g/mol

Description

4-Ethoxy-2-(methylthio)-6-(piperidin-3-yloxy)pyrimidine hydrochloride is a chemical compound that has been extensively studied for its potential use in scientific research. It is a pyrimidine derivative that has shown promise in various fields of research, including biochemistry, pharmacology, and molecular biology. In

Scientific Research Applications

4-Ethoxy-2-(methylthio)-6-(piperidin-3-yloxy)pyrimidine hydrochloride has been used in various scientific research applications. It has been studied for its potential use as an inhibitor of protein kinases, which are enzymes that play a crucial role in various cellular processes. It has also been used in studies to investigate the role of protein kinases in cancer and other diseases.

Mechanism of Action

The mechanism of action of 4-Ethoxy-2-(methylthio)-6-(piperidin-3-yloxy)pyrimidine hydrochloride involves its ability to inhibit protein kinases. Specifically, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in regulating the cell cycle. By inhibiting CDKs, this compound can prevent the proliferation of cancer cells and other abnormal cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have anti-inflammatory effects and to inhibit the growth of bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Ethoxy-2-(methylthio)-6-(piperidin-3-yloxy)pyrimidine hydrochloride in lab experiments is its ability to selectively inhibit CDKs. This allows researchers to study the role of CDKs in various cellular processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-Ethoxy-2-(methylthio)-6-(piperidin-3-yloxy)pyrimidine hydrochloride. One potential direction is the development of more selective inhibitors of CDKs. Another potential direction is the investigation of the role of CDKs in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound may have potential as a therapeutic agent for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 4-Ethoxy-2-(methylthio)-6-(piperidin-3-yloxy)pyrimidine hydrochloride involves a multi-step process that includes the reaction of 2-chloro-4-ethoxy-6-(piperidin-3-yloxy)pyrimidine with sodium methyl mercaptide to produce 2-methylthio-4-ethoxy-6-(piperidin-3-yloxy)pyrimidine. This intermediate is then reacted with hydrochloric acid to produce the final product, this compound.